Methyl 4-(bis(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)benzoate

• IUPAC Name: methyl 4-[bis(4-hydroxy-6-methyl-2-oxo-1H-pyridin-3-yl)methyl]benzoate
• InChI: InChI=1S/C21H20N2O6/c1-10-8-14(24)17(19(26)22-10)16(18-15(25)9-11(2)23-20(18)27)12-4-6-13(7-5-12)21(28)29-3/h4-9,16H,1-3H3,(H2,22,24,26)(H2,23,25,27)
• InChI Key: DWKKNWCKHIXXNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C(C2=CC=C(C=C2)C(=O)OC)C3=C(C=C(NC3=O)C)O)O
• Molecular Formula: C21H20N2O6
• Molecular Weight: 396.4 g/mol

Description

Methyl 4-(bis(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)benzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of novel drugs. This compound is a member of the pyridine family and is synthesized through a multistep process involving various chemical reactions.

Scientific Research Applications

Methyl 4-(bis(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)benzoate has shown potential applications in the development of novel drugs. It has been studied for its anti-inflammatory, antioxidant, and antitumor properties. Additionally, it has been shown to have a protective effect on the liver and kidneys, making it a promising candidate for the treatment of liver and kidney diseases.

Mechanism of Action

Target of Action

It’s worth noting that compounds containing the indole nucleus, which is structurally similar to the 2-oxo-1,2-dihydropyridin-3-yl group, have been found to bind with high affinity to multiple receptors .

Mode of Action

For instance, indole derivatives have been reported to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

It’s worth noting that compounds containing the indole nucleus, which is structurally similar to the 2-oxo-1,2-dihydropyridin-3-yl group, have been found to affect a variety of biochemical pathways .

Result of Action

Compounds with similar structures have been shown to have a variety of effects at the molecular and cellular level .

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 4-(bis(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)benzoate in lab experiments is its potential as a novel drug candidate. Its anti-inflammatory, antioxidant, and antitumor properties make it an attractive candidate for further study. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for use in lab experiments.

Future Directions

There are several future directions for the study of Methyl 4-(bis(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)benzoate. One direction is to further investigate its potential as a novel drug candidate for the treatment of liver and kidney diseases, as well as for its anti-inflammatory, antioxidant, and antitumor properties. Another direction is to explore its mechanism of action and to identify potential targets for drug development. Additionally, future studies could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of Methyl 4-(bis(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)benzoate involves a multistep process that includes the condensation of 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde with methyl 4-formylbenzoate. The resulting intermediate is then subjected to various chemical reactions, including reduction, oxidation, and esterification, to yield the final product.